Cas no 2138551-09-2 (5-(5-Bromo-2,2-dimethylcyclohexyl)pyrimidine)

• Product Name: 5-(5-Bromo-2,2-dimethylcyclohexyl)pyrimidine
• CAS No: 2138551-09-2
• MF: C₁₂H₁₇BrN₂
• MW: 269.180782079697
• CID: 6573968
• PubChem ID: 165743581
• Update Time: 2025-10-29

5-(5-Bromo-2,2-dimethylcyclohexyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-1157648
• 2138551-09-2
• 5-(5-bromo-2,2-dimethylcyclohexyl)pyrimidine
• 5-(5-Bromo-2,2-dimethylcyclohexyl)pyrimidine

• Inchi： 1S/C12H17BrN2/c1-12(2)4-3-10(13)5-11(12)9-6-14-8-15-7-9/h6-8,10-11H,3-5H2,1-2H3
• InChI Key： SOHLMEZHSBNOJA-UHFFFAOYSA-N
• SMILES： BrC1CCC(C)(C)C(C2=CN=CN=C2)C1

Computed Properties

• Exact Mass: 268.05751g/mol
• Monoisotopic Mass: 268.05751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.8Ų

Additional information on 5-(5-Bromo-2,2-dimethylcyclohexyl)pyrimidine

Introduction to 5-(5-Bromo-2,2-dimethylcyclohexyl)pyrimidine (CAS No. 2138551-09-2)

5-(5-Bromo-2,2-dimethylcyclohexyl)pyrimidine, identified by its Chemical Abstracts Service (CAS) number 2138551-09-2, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrimidine class, a heterocyclic aromatic organic compound that plays a crucial role in the synthesis of various biologically active molecules. The structural features of 5-(5-Bromo-2,2-dimethylcyclohexyl)pyrimidine, particularly the presence of a bromo substituent and a bulky 2,2-dimethylcyclohexyl side chain, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The bromo group attached to the pyrimidine ring enhances the electrophilicity of the molecule, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely employed in the construction of complex molecular architectures, including those found in modern pharmaceuticals. The 2,2-dimethylcyclohexyl moiety, on the other hand, provides steric hindrance and lipophilicity, which can influence the compound's solubility and metabolic stability. These characteristics make 5-(5-Bromo-2,2-dimethylcyclohexyl)pyrimidine a versatile building block for designing novel therapeutic agents.

In recent years, there has been growing interest in pyrimidine derivatives due to their broad spectrum of biological activities. Pyrimidines are fundamental components of nucleic acids and serve as precursors for numerous pharmacologically relevant compounds. Among these derivatives, those incorporating bulky substituents like 5-(5-Bromo-2,2-dimethylcyclohexyl)pyrimidine have shown promise in targeting various diseases, including cancer and infectious disorders. The structural modifications introduced by the bromo and dimethylcyclohexyl groups can fine-tune the pharmacokinetic and pharmacodynamic properties of the resulting drug candidates.

One of the most compelling aspects of 5-(5-Bromo-2,2-dimethylcyclohexyl)pyrimidine is its utility in generating novel inhibitors of key enzymatic targets. For instance, pyrimidine-based molecules have been extensively studied as kinase inhibitors, which are critical in cancer therapy. The brominated pyrimidines can be further functionalized to produce highly specific inhibitors that modulate signaling pathways involved in tumor growth and progression. The incorporation of the dimethylcyclohexyl group can improve binding affinity and reduce off-target effects, leading to more effective and safer drug candidates.

Recent advancements in computational chemistry have further enhanced the design and optimization of pyrimidine derivatives like 5-(5-Bromo-2,2-dimethylcyclohexyl)pyrimidine. Molecular modeling techniques allow researchers to predict the binding modes of these compounds with target proteins with high accuracy. This has enabled the rapid identification of lead compounds that exhibit potent activity against disease-causing enzymes. Additionally, virtual screening methods have been employed to explore large chemical libraries virtualy for hits that can be further developed into clinical candidates.

The synthesis of 5-(5-Bromo-2,2-dimethylcyclohexyl)pyrimidine involves multi-step organic transformations that highlight its synthetic versatility. The bromination step is particularly critical, as it introduces the electrophilic center necessary for subsequent cross-coupling reactions. The use of palladium catalysts in Buchwald-Hartwig couplings has revolutionized C-N bond formation, allowing for the efficient construction of complex pyrimidine derivatives. These advances have significantly reduced synthetic hurdles and enabled the rapid assembly of intricate molecular frameworks.

The biological evaluation of 5-(5-Bromo-2,2-dimethylcyclohexyl)pyrimidine has revealed several promising activities. In vitro studies have demonstrated its potential as an inhibitor of cyclin-dependent kinases (CDKs), which are overexpressed in many cancers. By modulating CDK activity, this compound could disrupt cell cycle progression and induce apoptosis in tumor cells. Furthermore, preliminary data suggest that it may also exhibit antiviral properties by interfering with viral replication mechanisms.

The development of novel drug candidates requires not only potent biological activity but also favorable pharmacokinetic profiles. The lipophilicity imparted by the dimethylcyclohexyl group can enhance oral bioavailability while minimizing systemic toxicity. However, careful optimization is necessary to balance potency with metabolic stability. Techniques such as high-throughput screening (HTS) and structure-activity relationship (SAR) studies are employed to identify optimal substituents that enhance both efficacy and safety.

The future prospects for 5-(5-Bromo-2,2-dimethylcyclohexyl)pyrimidine are vast and exciting. As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies based on small molecule inhibitors like this one. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating these discoveries from bench to bedside.